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Compound of Interest

Compound Name: 11-Ketodihydrotestosterone-d3

Cat. No.: B12359816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, handling, and storage of a

stock solution of 11-Ketodihydrotestosterone-d3 (11-KDHT-d3). This deuterated analog of

the potent androgen 11-Ketodihydrotestosterone is primarily utilized as an internal standard for

quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass

Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS)[1][2]. The

inclusion of stable heavy isotopes aids in the accurate quantification of the unlabeled analyte in

various biological matrices[1].

Physicochemical Properties and Solubility Data
11-Ketodihydrotestosterone-d3 is a deuterated form of 11-Ketodihydrotestosterone (11-

KDHT), an endogenous steroid and a metabolite of 11β-hydroxyandrostenedione[1][3]. As a

potent androgen receptor (AR) agonist, understanding its properties is crucial for its application

in research, particularly in studies related to androgen-dependent prostate cancer cells[1][3].
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Property Value Source

Molecular Formula C19H25D3O3 [1][2]

Molecular Weight 307.44 g/mol [1]

CAS Number 2479914-02-6 [1][2]

Appearance White to off-white solid [1][3]

Purity ≥98% [2]

Deuterium Incorporation
≥99% deuterated forms (d1-

d3); ≤1% d0
[2]

The solubility of 11-Ketodihydrotestosterone-d3 is a critical factor in the preparation of a

stock solution. The compound is soluble in various organic solvents.

Solvent Solubility Notes Source

DMSO (Dimethyl

sulfoxide)

≥ 100 mg/mL (325.27

mM)

Requires sonication

and warming. Use of

newly opened,

anhydrous DMSO is

recommended as it is

hygroscopic.

[1]

Ethanol ~20 mg/mL - [2]

DMF

(Dimethylformamide)
~20 mg/mL - [2]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of 11-
Ketodihydrotestosterone-d3 in DMSO.

Materials:
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11-Ketodihydrotestosterone-d3 solid

Anhydrous Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Amber glass vial with a PTFE-lined cap

Volumetric pipette or calibrated micropipettes

Vortex mixer

Water bath sonicator

Procedure:

Equilibration: Allow the vial containing the solid 11-Ketodihydrotestosterone-d3 to

equilibrate to room temperature for at least 15-20 minutes before opening to prevent

condensation of atmospheric moisture.

Weighing: Accurately weigh the desired amount of 11-Ketodihydrotestosterone-d3 using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 0.3074 mg of the compound.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 307.44 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 307.44 g/mol x 0.001 L = 0.00030744 g = 0.3074

mg

Dissolution:

Transfer the weighed solid to a clean, dry amber glass vial.
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Add the calculated volume of anhydrous DMSO to the vial. For the example above, add 1

mL of DMSO.

Tightly cap the vial.

Solubilization:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the solid is not fully dissolved, sonicate the vial in a water bath at a controlled

temperature (e.g., 37°C) for 10-15 minutes[1]. Visually inspect the solution to ensure it is

clear and free of particulates.

Storage:

Once fully dissolved, the stock solution should be stored under appropriate conditions to

maintain its stability.

Storage and Stability
Proper storage is essential to prevent degradation of the compound and maintain the integrity

of the stock solution.

Condition Duration Notes Source

Solid Powder 3 years at -20°C [1][3]

In Solvent 6 months at -80°C

Aliquoting the stock

solution into smaller,

single-use vials is

highly recommended

to avoid repeated

freeze-thaw cycles.

[1][3]

In Solvent 1 month at -20°C [1][3]

Safety Precautions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.medchemexpress.com/11-ketodihydrotestosterone-d3.html
https://www.medchemexpress.com/11-ketodihydrotestosterone-d3.html
https://www.invivochem.com/product/V67617
https://www.medchemexpress.com/11-ketodihydrotestosterone-d3.html
https://www.invivochem.com/product/V67617
https://www.medchemexpress.com/11-ketodihydrotestosterone-d3.html
https://www.invivochem.com/product/V67617
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12359816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11-Ketodihydrotestosterone-d3, like other steroid compounds, should be handled with

care. It is intended for research use only.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling the solid compound and its solutions.

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Visual Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the logical relationship of 11-Ketodihydrotestosterone as an androgen receptor agonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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